(2S)-2-Amino-4-phosphonobutanoic acid

• CAS No.: 23052-81-5
• Product Name: (2S)-2-Amino-4-phosphonobutanoic acid
• Molecular Formula: C4H10NO5P
• Molecular Weight: 183.1 g/mol
• IUPAC Name: (2S)-2-amino-4-phosphonobutanoic acid
• Standard InChI: InChI=1S/C4H10NO5P/c5-3(4(6)7)1-2-11(8,9)10/h3H,1-2,5H2,(H,6,7)(H2,8,9,10)/t3-/m0/s1
• Standard InChIKey: DDOQBQRIEWHWBT-UHFFFAOYSA-N
• Isomeric SMILES: C(CP(=O)(O)O)[C@@H](C(=O)O)N
• SMILES: C(CP(=O)(O)O)C(C(=O)O)N
• Canonical SMILES: C(CP(=O)(O)O)C(C(=O)O)N
• Appearance: Solid powder
• Description: (2S)-2-amino-4-phosphonobutanoic acid is a non-proteinogenc L-alpha-amino acid that is L-alpha-aminobutyric acid in which one of the hydrogens of the terminal methyl group has been replaced by a dihydroxy(oxido)-lambda(5)-phosphanyl group. It is a potent and selective agonist for the group III metabotropic glutamate receptors (mGluR4/6/7/8). It has a role as a metabotropic glutamate receptor agonist. It is a non-proteinogenic L-alpha-amino acid and a member of phosphonic acids.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-amino-4-phosphonobutanoic acid; 2-amino-4-phosphonobutyric acid; Abu(P); DL-2-amino-4-phosphobutanoic acid; DL-AP4; L-2-amino-4-phosphobutyric acid; L-2-amino-4-phosphonobutanoic acid; L-2-amino-4-phosphonobutyrate; L-AP4, butyric; L-APB
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• PubChem Compound: 179394
• Last Modified: Nov 11 2021